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Get Quote

RING1B is ubiquitously expressed across a wide range of human tissues and cell types,

although its levels can differ substantially. This widespread expression underscores its

fundamental role in gene regulation. In contrast, its homolog RING1A (RNF1) shows a more

restricted and generally lower expression pattern. The highest levels of RING1B protein are

often observed in the testis, bone marrow, and lymphoid tissues.

Quantitative mRNA Expression Data
The following table summarizes the transcript per million (TPM) values for RNF2 (the gene

encoding RING1B) across various human cell lines, providing a comparative overview of its

mRNA expression levels. Data is derived from RNA-sequencing analyses.
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Cell Line Cell Type RNF2 Expression (TPM)

A-431 Epidermoid Carcinoma 25.8

U-2 OS Osteosarcoma 35.9

U-251 MG Glioblastoma 32.1

MCF7 Breast Adenocarcinoma 28.5

K-562
Chronic Myelogenous

Leukemia
45.1

HEK 293 Embryonic Kidney 38.4

HUVEC TERT2 Endothelial 29.3

SH-SY5Y Neuroblastoma 36.7

Data sourced from the Human Protein Atlas consensus dataset.

Quantitative Protein Expression Data
Protein expression levels of RING1B have been quantified in various cell lines using mass

spectrometry. The data, presented as intensity-based absolute quantification (IBAQ) values,

confirms the ubiquitous expression of the protein.

Cell Line Cell Type
RING1B Protein
Expression (log10 IBAQ)

A-431 Epidermoid Carcinoma 5.49

GAMG Glioblastoma 5.81

K-562
Chronic Myelogenous

Leukemia
5.51

U-2 OS Osteosarcoma 5.43

Data sourced from proteomics studies available in the Human Protein Atlas.
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Signaling and Functional Pathways
PRC1, through RING1B, is a central player in the Polycomb silencing pathway. This pathway is

crucial for maintaining the repressive chromatin state of key developmental genes, such as the

HOX gene clusters, thereby ensuring proper cell fate determination.

The canonical model of Polycomb-mediated gene silencing is a sequential process. Initially,

Polycomb Repressive Complex 2 (PRC2) is recruited to target genes, where it deposits the

repressive histone mark H3K27me3. This mark is then recognized and bound by the CBX

subunit of the PRC1 complex, leading to the recruitment of PRC1. Subsequently, the RING1B

subunit of PRC1 catalyzes the monoubiquitylation of H2A at lysine 119 (H2AK119ub1), which

leads to chromatin compaction and stable gene silencing.
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Canonical Polycomb-mediated gene silencing pathway.

Experimental Protocols
Accurate measurement of RING1B expression is crucial for understanding its role in cellular

processes. The following are standard methodologies used to quantify its mRNA and protein

levels.
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Protocol 1: Quantitative Real-Time PCR (qRT-PCR) for
RNF2 mRNA Expression

RNA Extraction: Isolate total RNA from cultured cells using a TRIzol-based reagent or a

commercial RNA purification kit, following the manufacturer's instructions. Assess RNA

quality and quantity using a spectrophotometer.

cDNA Synthesis: Synthesize first-strand cDNA from 1-2 µg of total RNA using a reverse

transcription kit with oligo(dT) or random hexamer primers.

Primer Design: Design primers specific to the RNF2 gene. Example primers:

Forward: 5'-AGTCACAGAAGCCACCATTG-3'

Reverse: 5'-GGTTCCTCTGTCTCCATTCA-3'

qRT-PCR Reaction: Set up the reaction using a SYBR Green-based master mix. A typical

reaction includes: 10 µL SYBR Green Master Mix, 1 µL forward primer (10 µM), 1 µL reverse

primer (10 µM), 2 µL cDNA template, and nuclease-free water to a final volume of 20 µL.

Data Analysis: Run the reaction on a real-time PCR cycler. Calculate relative expression

levels using the ΔΔCt method, normalizing to a stable housekeeping gene such as GAPDH

or ACTB.
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qRT-PCR Workflow for mRNA Quantification
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Workflow for quantifying RNF2 mRNA expression.

Protocol 2: Western Blotting for RING1B Protein
Expression

Protein Extraction: Lyse cells in RIPA buffer supplemented with protease inhibitors. Quantify

total protein concentration using a BCA assay.

SDS-PAGE: Denature 20-30 µg of protein lysate per sample by boiling in Laemmli buffer.

Separate proteins by size on a 10% or 12% SDS-polyacrylamide gel.
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Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride

(PVDF) membrane.

Immunoblotting:

Block the membrane for 1 hour at room temperature in 5% non-fat milk or bovine serum

albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

Incubate the membrane overnight at 4°C with a primary antibody specific for RING1B

(e.g., rabbit anti-RING1B, 1:1000 dilution).

Wash the membrane three times with TBST.

Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-

rabbit IgG-HRP, 1:5000 dilution) for 1 hour at room temperature.

Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate

and an imaging system. Use an antibody against a loading control protein (e.g., β-actin or

GAPDH) to normalize the data.

To cite this document: BenchChem. [Expression Profile of PRC1's Core Component:
RING1B (RNF2)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373770/docs#expression-profile-of-prc1-s-core-
component-ring1b-rnf2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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